8-Methyl-1,6,7,8,9,10-hexahydroazepino [4,5-g]indole

• CAS No.: 488838-76-2
• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 8-methyl-6,7,9,10-tetrahydro-1H-pyrrolo[3,2-i][3]benzazepine
• InChI: InChI=1S/C13H16N2/c1-15-8-5-10-2-3-11-4-7-14-13(11)12(10)6-9-15/h2-4,7,14H,5-6,8-9H2,1H3
• InChI Key: MRCVRBFNWUGKNW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(CC1)C3=C(C=C2)C=CN3

Description

8-Methyl-1,6,7,8,9,10-hexahydroazepino [4,5-g]indole is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Under N2, a flame-dried, 50-mL, two-necked flask was charged with LiAlH4 (0.10 g, equivalent by weight) and THF (3.0 mL) and cooled to 0° C. A solution of methyl 6,7,9,10-tetrahydroazepino[4,5-g]indole-8(1H)-carboxylate (0.105 g, 0.43 mmol) in THF (2.0 mL) was then added and the mixture was stirred at room temperature for 16 hours. Water (0.1 mL) was added slowly, followed by 15% NaOH (0.1 mL) and then water (0.3 mL). The mixture was stirred for 30 min, celite was added and the mixture was filtered through celite and the filtrate concentrated to give 84 mg (98%) of crude product. Crystallization from EtOAc/hexane affords 27 mg of the title product as a beige solid: mp 150–153° C.; 1H NMR (400 MHz, CDCl3) δ 8.09 (br, 1 H), 7.39 (d, J=8 Hz, 1 H), 7.17 (t, J=3 Hz, 1 H), 6.91 (d, J=8 Hz, 6.53 (dd, J=2, 3 Hz, 1 H), 3.10–3.05 (m, 4 H), 2.67–2.62 (m, 4 H), 2.40 (s, 3 H); 13C NMR (100 MHz, CDCl3) δ 135.5, 135.0, 126.5, 123.8, 123.8, 123.6, 121.9, 118.0, 103.1, 57.7, 56.8, 47.6, 36.2, 29.3; HRMS (FAB) calcd for C13H16N2+H 201.1392. found 201.1390.